4-(([(1-Ethyl-1H-pyrazol-3-yl)methyl]amino)methyl)benzoic acid hydrochloride
Overview
Description
“4-(([(1-Ethyl-1H-pyrazol-3-yl)methyl]amino)methyl)benzoic acid hydrochloride” is a complex organic compound. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Pyrazole is known for its broad range of chemical and biological properties and is an important synthon in the development of new drugs .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . There are several methods for the synthesis of pyrazoles, including the reaction of diarylhydrazones and vicinal diols .Molecular Structure Analysis
The molecular structure of “this compound” is complex. It contains a pyrazole ring, which is a five-membered heterocyclic moiety with two nitrogen atoms and three carbon atoms . The exact structure would require more specific information or advanced analytical techniques to determine.Chemical Reactions Analysis
Pyrazole compounds, including “this compound”, can undergo various chemical reactions. For instance, they can participate in [3 + 2] cycloaddition reactions, condensations with ketones and aldehydes, and oxidative cyclization of β,γ-unsaturated hydrazones .Scientific Research Applications
Hydrogen-bonded Supramolecular Structures
4-(([(1-Ethyl-1H-pyrazol-3-yl)methyl]amino)methyl)benzoic acid hydrochloride and its derivatives have been studied for their potential to form hydrogen-bonded supramolecular structures. These structures are significant in understanding molecular interactions and crystallization processes. For instance, Portilla et al. (2007) demonstrated how molecules of ethyl 4-(5-amino-3-methyl-1H-pyrazol-1-yl)benzoate are linked by N-H...O hydrogen bonds into a chain of edge-fused rings, which has implications for materials science and crystal engineering (Portilla et al., 2007).
Corrosion Inhibition
Pyrazole derivatives, including those similar to this compound, have been evaluated as corrosion inhibitors. Herrag et al. (2007) found that certain pyrazole compounds significantly reduce the corrosion rate of steel in hydrochloric acid, which is valuable in industrial applications (Herrag et al., 2007).
Antitumor and Antimicrobial Activities
Titi et al. (2020) explored the bioactivities of pyrazole derivatives, finding that they have potential antitumor, antifungal, and antibacterial properties. This research highlights the therapeutic potential of compounds like this compound in medicine (Titi et al., 2020).
Analgesic and Anti-inflammatory Properties
Research on pyrazole derivatives has also indicated their potential analgesic and anti-inflammatory activities. For instance, Chikkula and Sundararajan (2017) synthesized benzimidazole analogs with pyrazole structures, demonstrating significant analgesic and anti-inflammatory effects (Chikkula & Sundararajan, 2017).
Future Directions
The future directions for “4-(([(1-Ethyl-1H-pyrazol-3-yl)methyl]amino)methyl)benzoic acid hydrochloride” and similar compounds could involve further exploration of their biological activities and potential applications in drug development . Additionally, new synthetic routes and reactions could be explored to enhance the efficiency and versatility of pyrazole synthesis .
Properties
IUPAC Name |
4-[[(1-ethylpyrazol-3-yl)methylamino]methyl]benzoic acid;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2.ClH/c1-2-17-8-7-13(16-17)10-15-9-11-3-5-12(6-4-11)14(18)19;/h3-8,15H,2,9-10H2,1H3,(H,18,19);1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJDCXDNEFACEN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)CNCC2=CC=C(C=C2)C(=O)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.76 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1431965-84-2 | |
Record name | Benzoic acid, 4-[[[(1-ethyl-1H-pyrazol-3-yl)methyl]amino]methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1431965-84-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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